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Compound of Interest

Compound Name: 4-Nitrophenylhydrazine

Cat. No.: B089600 Get Quote

For researchers, scientists, and professionals in drug development, the meticulous handling of

chemical reagents is paramount to ensuring both laboratory safety and the integrity of

experimental outcomes. 4-Nitrophenylhydrazine (PNPH), a versatile organic compound, is

widely utilized as a derivatizing agent for the detection and quantification of aldehydes and

ketones in various analytical procedures, including high-performance liquid chromatography

(HPLC).[1][2] However, its utility is matched by a significant hazard profile, necessitating a

thorough understanding of its properties and strict adherence to safety protocols.

This technical guide provides an in-depth overview of the safety data, handling precautions,

emergency procedures, and experimental protocols associated with 4-Nitrophenylhydrazine,

compiled from authoritative safety data sheets and chemical databases.

Hazard Identification and Classification
4-Nitrophenylhydrazine is classified as a hazardous substance due to its flammability, toxicity,

and potential for skin sensitization.[3][4] The primary hazards are summarized below.

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Flammable Solids 1
H228: Flammable solid[3]
[5]

Acute Toxicity, Oral 4
H302: Harmful if swallowed[3]

[4][5]

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin[3][4]

Skin Corrosion/Irritation 2
H315: Causes skin irritation[3]

[5]

Skin Sensitization 1
H317: May cause an allergic

skin reaction[3][5]

Serious Eye Damage/Irritation 2
H319: Causes serious eye

irritation[3][5]

Carcinogenicity 2
H351: Suspected of causing

cancer[5]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[3][5]

Source: Compiled from multiple safety data sheets.[3][4][5]

Signal Word: Danger[3]

Table 2: NFPA 704 Ratings
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Category Rating Description

Health 2
Can cause temporary
incapacitation or residual
injury.

Flammability 1
Must be preheated before

ignition can occur.

Instability/Reactivity 3

Capable of detonation or

explosive decomposition but

requires a strong initiating

source.

Source: As listed for p-NITRO PHENYL HYDRAZINE 98.5% AR.[2]

Key Hazards of 4-Nitrophenylhydrazine

4-Nitrophenylhydrazine

Physical Hazards

Health Hazards

Flammable Solid (H228)

Risk of Explosion
(when dry, heated, or with friction)

Electrostatic Charge Buildup

Harmful if Swallowed
or in Contact with Skin

Causes Skin, Eye &
Respiratory Irritation

May Cause Allergic
Skin Reaction
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Figure 1: Logical relationship of 4-Nitrophenylhydrazine hazards.

Physicochemical and Toxicological Profile
Understanding the physical, chemical, and toxicological properties of 4-Nitrophenylhydrazine
is essential for its safe handling.

Table 3: Physical and Chemical Properties

Property Value

Chemical Formula C₆H₇N₃O₂

Molecular Weight 153.14 g/mol [2]

Appearance
Orange to brown or orange-red powder/crystals.

[2][6][7]

Melting Point ~156-158 °C (with decomposition)[2]

Solubility

Slightly soluble in cold water; soluble in hot

water, alcohol, chloroform, and ethyl acetate.[2]

[8]

pH 6 - 8[3]

Vapor Pressure 0.000946 mmHg[4]

Source: Compiled from various chemical databases and safety data sheets.[2][3][4][6][7][8]

Table 4: Toxicological Summary
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Exposure Route Effect

Oral

Harmful if swallowed. May cause
gastrointestinal irritation with nausea,
vomiting, and diarrhea.[2][3][6]

Dermal

Harmful in contact with skin. Causes skin

irritation. May cause an allergic skin reaction

(sensitization).[3][6]

Inhalation

Causes respiratory tract irritation. Vapors may

cause dizziness or a burning sensation in the

chest.[2][3][6]

Eye Contact

Causes serious eye irritation, potentially leading

to chemical conjunctivitis and corneal damage.

[2][3][6]

Chronic Effects

Mutagenic for bacteria and/or yeast. Not

classified as a carcinogen by IARC, but some

suppliers list it as a Category 2 carcinogen.[2][5]

[8]

LD50/LC50
Data not available for 4-Nitrophenylhydrazine.[2]

[8]

Source: Compiled from multiple safety data sheets.[2][3][5][6][8]

Safe Handling, Storage, and Emergency Protocols
Strict adherence to prescribed handling and storage procedures is critical to mitigate the risks

associated with 4-Nitrophenylhydrazine.

Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: Always handle in a well-ventilated area. Use a chemical fume hood or other local

exhaust ventilation to keep airborne levels below exposure limits.[9]
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Eye Protection: Wear chemical safety goggles or a face shield conforming to EN166 or

NIOSH standards.[8]

Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) and a lab

coat. Inspect gloves prior to use.[2][8]

Respiratory Protection: If ventilation is insufficient or dust is generated, use a NIOSH/MSHA

or European Standard EN 149 approved respirator.[6][9]

Static Control: The material is a flammable solid and can accumulate static charge. Use

spark-proof tools and ensure all equipment is properly grounded and bonded.[4][6][7]

Safe Handling Workflow for 4-Nitrophenylhydrazine

Preparation
- Review SDS

- Don appropriate PPE
- Verify fume hood function

Handling & Use
- Work in fume hood

- Use grounded equipment
- Avoid dust generation

- Keep away from ignition sources

Temporary Storage
- Tightly closed, labeled container

- In a cool, dry, fireproof area
- Away from incompatibles

Cleanup & Decontamination
- Decontaminate work surfaces

- Remove and launder PPE
- Wash hands thoroughly

Waste Disposal
- Collect in labeled, sealed container

- Treat as hazardous waste
- Follow institutional protocols
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Click to download full resolution via product page

Figure 2: Recommended workflow for the safe laboratory handling of 4-
Nitrophenylhydrazine.

Storage and Incompatibility
Storage Conditions: Store in a tightly closed, original container in a cool, dry, well-ventilated,

and fireproof place.[3] The material is often supplied wetted with water (typically >30%) to

reduce its explosive hazard; do not allow it to dry out.[7][9][10]

Conditions to Avoid: Keep away from heat, sparks, open flames, direct sunlight, and sources

of ignition.[3][8] Avoid dust generation, friction, or shock, especially when dry.[7][10]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, and alkalis.

[2][7][8] It can react explosively with a wide range of materials including metal oxides and

alkali metals.[7][11]

First Aid and Emergency Response
Table 5: First Aid Measures

Exposure Procedure

Inhalation

Remove person to fresh air. If breathing is
difficult, administer oxygen. Seek medical
attention.[3][6]

Skin Contact

Immediately remove contaminated clothing.

Flush skin with plenty of soap and water for at

least 15 minutes. Seek medical attention if

irritation or a rash occurs.[3][5][6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[3][6]
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| Ingestion | Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[3][7] |

Spill Response: For minor spills, remove all ignition sources. Wear appropriate PPE. With a

non-sparking shovel, carefully place material into a clean, dry, loosely covered container for

disposal. Avoid creating dust clouds.[4][5] For major spills, evacuate the area and alert the

fire brigade.[4][5]

Firefighting: Use dry chemical powder, alcohol-resistant foam, or carbon dioxide.[3] Do NOT

use a heavy water stream.[3] If a fire reaches the cargo, it may explode; in such cases,

evacuate the area and let it burn from a safe distance.[7][10]

Experimental Protocols: Derivatization of Carbonyls
4-Nitrophenylhydrazine is a key reagent for the derivatization of aldehydes and ketones,

converting them into stable, colored 4-nitrophenylhydrazone derivatives that can be easily

detected and quantified.

Protocol 1: Qualitative Test for Aldehydes and Ketones
(Brady's Test)
This protocol provides a method for the qualitative identification of a carbonyl functional group.

A positive test is indicated by the formation of a yellow, orange, or red precipitate.

Methodology:

Reagent Preparation (Brady's Reagent): In a fume hood, dissolve 0.5 g of 4-
Nitrophenylhydrazine in approximately 12-13 mL of 85% phosphoric acid. This may require

stirring for 10-15 minutes. Once fully dissolved, add ethanol to a final volume of 25 mL and

stir to mix.

Sample Preparation: Dissolve a few drops of the test compound (e.g., ethanal, propanone) in

a small amount of ethanol in a test tube or well plate.

Reaction: Add 10 drops of the prepared Brady's Reagent to the sample solution.
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Observation: Observe for the formation of a bright yellow, orange, or red precipitate over the

next few minutes. The formation of a precipitate indicates the presence of an aldehyde or

ketone.

Figure 3: General reaction scheme for the derivatization of a carbonyl compound.

Protocol 2: General Method for Quantitative Analysis by
HPLC
This protocol outlines the general steps for derivatizing carbonyl compounds for quantitative

analysis using HPLC with UV detection.

Methodology:

Reagent and Standard Preparation:

Derivatizing Reagent: Prepare a saturated solution of purified (recrystallized) 4-
Nitrophenylhydrazine in HPLC-grade acetonitrile. This solution should be prepared fresh

and protected from light.

Acid Catalyst: Prepare a solution of an acid catalyst (e.g., 2N HCl or phosphoric acid) in

the reaction solvent.

Standards: Prepare stock solutions of the target carbonyl compounds in acetonitrile.

Derivatization Procedure:

To a known volume of the sample or standard solution in a vial, add an excess of the 4-
Nitrophenylhydrazine derivatizing reagent.

Add the acid catalyst to facilitate the reaction.

Cap the vial and incubate at a controlled temperature (e.g., 60°C) for a set time (e.g., 60

minutes) to ensure complete reaction.

Sample Extraction (if necessary):
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For aqueous samples, the resulting hydrazone derivatives can be extracted using solid-

phase extraction (SPE) with a C18 cartridge or via liquid-liquid extraction with a solvent

like methylene chloride.

Elute the derivatives from the SPE cartridge with a suitable solvent (e.g., ethanol or

acetonitrile).

HPLC Analysis:

Dilute the final extracted sample to a known volume with the mobile phase.

Analyze the sample using reverse-phase HPLC with a UV detector set to the appropriate

wavelength for the hydrazone derivatives (typically around 350-365 nm).

Quantify the carbonyl compounds by comparing the peak areas to a calibration curve

generated from the derivatized standards.

Conclusion
4-Nitrophenylhydrazine is an indispensable reagent in analytical chemistry, but its significant

hazards demand respect and careful management. By understanding its chemical properties,

adhering to stringent safety protocols, utilizing appropriate personal protective equipment, and

following established experimental procedures, researchers can safely harness its capabilities.

This guide serves as a foundational resource to promote a culture of safety and awareness

when working with this potent and valuable chemical. Always consult the most current Safety

Data Sheet provided by your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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